Cas no 1805529-56-9 (3-(Difluoromethyl)-5-hydroxy-2-methoxypyridine-4-methanol)

• Product Name: 3-(Difluoromethyl)-5-hydroxy-2-methoxypyridine-4-methanol
• CAS No: 1805529-56-9
• MF: C₈H₉F₂NO₃
• MW: 205.158769369125
• CID: 4805377
• Update Time: 2025-10-30

3-(Difluoromethyl)-5-hydroxy-2-methoxypyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-5-hydroxy-2-methoxypyridine-4-methanol

• Inchi： 1S/C8H9F2NO3/c1-14-8-6(7(9)10)4(3-12)5(13)2-11-8/h2,7,12-13H,3H2,1H3
• InChI Key： LJXIDDNRUMADRY-UHFFFAOYSA-N
• SMILES： FC(C1C(=NC=C(C=1CO)O)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 182
• XLogP3: 1.1
• Topological Polar Surface Area: 62.6

Additional information on 3-(Difluoromethyl)-5-hydroxy-2-methoxypyridine-4-methanol

3-(Difluoromethyl)-5-hydroxy-2-methoxypyridine-4-methanol: A Comprehensive Overview

The compound 3-(Difluoromethyl)-5-hydroxy-2-methoxypyridine-4-methanol (CAS No: 1805529-56-9) is a highly specialized organic molecule with significant potential in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which incorporates a pyridine ring substituted with a difluoromethyl group, a hydroxyl group, and a methoxy group, along with a methanol moiety at the 4-position of the ring.

Recent studies have highlighted the importance of difluoromethyl substituents in modulating the pharmacokinetic properties of bioactive compounds. The presence of this group in 3-(Difluoromethyl)-5-hydroxy-2-methoxypyridine-4-methanol has been shown to enhance metabolic stability and improve bioavailability, making it a promising candidate for drug development. Additionally, the hydroxyl and methoxy groups contribute to the molecule's solubility and ability to form hydrogen bonds, which are critical for its interactions with biological targets.

The synthesis of 3-(Difluoromethyl)-5-hydroxy-2-methoxypyridine-4-methanol involves a multi-step process that typically begins with the preparation of the pyridine ring. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the overall cost and improving the scalability of production. Researchers have also explored the use of microwave-assisted reactions to accelerate the formation of key intermediates, further enhancing the feasibility of large-scale manufacturing.

In terms of biological activity, 3-(Difluoromethyl)-5-hydroxy-2-methoxypyridine-4-methanol has demonstrated potent inhibitory effects against several enzymes implicated in chronic diseases such as cancer and neurodegenerative disorders. For instance, studies have shown that this compound can inhibit the activity of cyclin-dependent kinases (CDKs), which are key regulators of cell cycle progression. Furthermore, its ability to modulate oxidative stress pathways makes it a potential candidate for treating conditions associated with oxidative damage.

Another area of interest lies in the application of 3-(Difluoromethyl)-5-hydroxy-2-methoxypyridine-4-methanol in agrochemicals. Its ability to inhibit plant pathogens has been extensively studied, with recent findings suggesting that it could serve as an effective fungicide or herbicide. The compound's selectivity for specific targets ensures minimal impact on non-target organisms, making it an eco-friendly alternative to conventional chemicals.

From a materials science perspective, 3-(Difluoromethyl)-5-hydroxy-2-methoxypyridine-4-methanol has shown potential as a building block for advanced materials such as coordination polymers and metal-organic frameworks (MOFs). Its functional groups enable strong coordination with metal ions, leading to highly porous and stable structures that can be used in gas storage and catalysis applications.

Recent research has also focused on understanding the photophysical properties of 3-(Difluoromethyl)-5-hydroxy-2-methoxypyridine-4-methanol, particularly its fluorescence behavior under different conditions. This property makes it a valuable tool in sensing applications, where it can be used to detect analytes such as metal ions or organic molecules with high sensitivity.

In conclusion, 3-(Difluoromethyl)-5-hydroxy-2-methoxypyridine-4-methanol is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application development, positions it as a key player in future innovations in medicine, agriculture, and materials science.